BE“GHE Foundational & Exploratory

Check Availability & Pricing

3,5-Di-tert-butyl-2-hydroxybenzaldehyde melting
point

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

3,5-Di-tert-butyl-2-
Compound Name:

hydroxybenzaldehyde

Cat. No.: B142351

An In-depth Technical Guide on the Physicochemical Properties of 3,5-Di-tert-butyl-2-
hydroxybenzaldehyde

This guide provides a comprehensive overview of the melting point and related
physicochemical properties of 3,5-Di-tert-butyl-2-hydroxybenzaldehyde, a key organic
compound utilized in the synthesis of salen ligands and other complex molecules.[1] This
document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Physicochemical Data

3,5-Di-tert-butyl-2-hydroxybenzaldehyde is commercially available as a crystalline solid or

powder, with a color ranging from white to yellow.[2] Its purity is typically high, often reported as
99% or greater.[3]

Quantitative Data Summary

The following table summarizes the key quantitative data for 3,5-Di-tert-butyl-2-
hydroxybenzaldehyde.
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Parameter Value Source
Melting Point 59-61 °C (lit.) Sigma-Aldrich[4]
58-62 °C Thermo Fisher Scientific[2]

58.0t0 63.0 °C

Tokyo Chemical Industry

Molecular Formula

C1s5H2202

Thermo Fisher Scientific[2],
Sigma-Aldrich

Molecular Weight

234.33 g/mol

Sigma-Aldrich[4]

Assay (Purity)

>98.5% (GC)

Thermo Fisher Scientific[2]

99% Sigma-Aldrich[4]

>98.0% (GC) Tokyo Chemical Industry

White to cream to yellow ) S
Appearance Thermo Fisher Scientific[2]

crystalline solid or powder

Powder or crystals Sigma-Aldrich[4]

Light yellow to Yellow to Green )
Tokyo Chemical Industry
powder to crystal

Thermo Fisher Scientific[2],
Sigma-Aldrich

CAS Number 37942-07-7

Experimental Protocols
Melting Point Determination via Capillary Method

The melting point of 3,5-Di-tert-butyl-2-hydroxybenzaldehyde is typically determined using
the capillary melting point technique. This standard method involves heating a small sample of
the solid in a capillary tube and observing the temperature range over which it melts.

Materials and Equipment:
o 3,5-Di-tert-butyl-2-hydroxybenzaldehyde sample

e Capillary tubes (sealed at one end)
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e Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)
e Spatula

o Mortar and pestle (if sample is not a fine powder)

Procedure:

e Sample Preparation:

o Ensure the 3,5-Di-tert-butyl-2-hydroxybenzaldehyde sample is completely dry and in
the form of a fine powder. If necessary, gently grind the crystalline solid in a mortar and
pestle.

o Pack the dry powder into a capillary tube by tapping the open end into the sample. A
sample height of 2-3 mm is sulfficient.

o Compact the sample at the bottom of the tube by tapping the sealed end on a hard
surface or by dropping the tube through a long glass tube.

e Apparatus Setup:
o Place the packed capillary tube into the heating block of the melting point apparatus.

o Ensure the thermometer is correctly positioned to accurately measure the temperature of
the heating block.

o Determination of Melting Range:

[¢]

Set the heating rate to a rapid setting to quickly approach the expected melting point
(approximately 58°C).

[e]

Once the temperature is within 15-20°C of the expected melting point, reduce the heating
rate to 1-2°C per minute. A slow heating rate is crucial for an accurate determination.

[¢]

Observe the sample closely through the magnifying lens.
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o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Continue heating slowly and record the temperature at which the last solid particle melts
(the end of the melting range). The "clear melt" point is when the entire sample has turned
into a transparent liquid.[2]

* Reporting:

o The melting point is reported as a range from the temperature of initial melting to the
temperature of complete liquefaction. For 3,5-Di-tert-butyl-2-hydroxybenzaldehyde, this
range is expected to be within 58-62°C.[2]

Logical Relationships

The following diagram illustrates the hierarchical relationship of the information presented in
this guide.

3,5-Di-tert-butyl-2-hydroxybenzaldehyde

Physicochemical Properties

v ‘oot v

Melting Point Molecular Formula & Weight Purity (Assay) Appearance

:

Experimental Determination

Capillary Method
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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